Carboxymethylthio-3-(3-chlorophenyl)-1,2,4-oxadiazol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Carboxymethylthio-3-(3-chlorophenyl)-1,2,4-oxadiazol is a chemical compound with potential applications in scientific research. It is a member of the oxadiazole family of compounds, which have been shown to exhibit a range of biological activities. In
Scientific Research Applications
Antibacterial Activity
Carboxymethylthio-3-(3-chlorophenyl)-1,2,4-oxadiazol and its derivatives have been explored for their antibacterial properties. A study by Ghattas et al. (1982) synthesized heterocyclic 1,3,4-oxadiazoles and tested them against Gram-positive and Gram-negative organisms, revealing their potential as antibacterials (Ghattas, El-Sherief, Abdel Rahman, & Mahmoud, 1982).
Antihypertensive Activity
Research by Santilli & Morris (1979) on 3-arylsulfonylmethyl-1,2,4-oxadiazole-5-carboxylic acid derivatives, which are structurally related to this compound, showed that these compounds have antihypertensive activity in rats. This suggests the potential of related compounds in the treatment of hypertension (Santilli & Morris, 1979).
Plant Growth Regulation
Oxadiazoles, including variants of this compound, have been investigated for their application as plant growth regulators. Harris & Huppatz (1978) explored synthetic routes to various heterocyclic compounds, including oxadiazoles, for potential use in regulating plant growth (Harris & Huppatz, 1978).
Antimicrobial Activity
Studies like those conducted by Machado et al. (2005) have synthesized and characterized different oxadiazoles, including chlorophenyl variants, for their antimicrobial properties. The synthesized compounds showed promising results against various microbes (Machado et al., 2005).
Monoamine Oxidase Inhibition
Recent research by Efimova et al. (2023) on 3-(3,4-Dichlorophenyl)-5-(1H-indol-5-yl)-1,2,4-oxadiazole, a compound related to this compound, showed its efficacy as a monoamine oxidase (MAO) inhibitor. This property makes it a potential therapeutic agent for neurodegenerative disorders like Parkinson’s disease (Efimova et al., 2023).
Synthesis and Characterization
Oxadiazole compounds, including those related to this compound, have been synthesized and characterized in various studies for their potential applications in medicinal chemistry. The synthesis process often involves reactions with amidoximes and other chemical reagents, as outlined in studies like that of Bretanha et al. (2009) (Bretanha et al., 2009).
properties
IUPAC Name |
2-[[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]sulfanyl]acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClN2O3S/c11-7-3-1-2-6(4-7)9-12-10(16-13-9)17-5-8(14)15/h1-4H,5H2,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGDMJXZYDKFEGJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=NOC(=N2)SCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClN2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.69 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
338746-11-5 |
Source
|
Record name | 2-{[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]sulfanyl}acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.